Cas no 15777-43-2 (Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 15777-43-2
• MF: C₇H₈Cl₃N₃OS
• MW: 288.581916809082
• CID: 181792
• PubChem ID: 167429
• Update Time: 2025-04-19

Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
• 2,2,2-trichloro-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)acetamide
• 2,2,2-Trichloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)acetamide
• SR-01000313928
• DTXSID60166313
• SR-01000313928-1
• 15777-43-2
• AKOS000525881
• Acetamide, 2,2,2-trichloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C7H8Cl3N3OS/c1-3(2)4-12-13-6(15-4)11-5(14)7(8,9)10/h3H,1-2H3,(H,11,13,14)
• InChI Key： PMZGRFDNKOTPRJ-UHFFFAOYSA-N
• SMILES： ClC(C(NC1=NN=C(C(C)C)S1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 286.94564
• Monoisotopic Mass: 286.945366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 54.88